1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde
Overview
Description
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde, also known as Tetralin, is a hydrocarbon with the molecular formula C10H12 . It is a partially hydrogenated derivative of naphthalene .
Synthesis Analysis
Tetralin is a constituent of petroleum and coal tar. It is used in coal liquefaction and as an alternative to turpentine in paints and waxes . The synthesis of Tetralin involves the hydrogenation of naphthalene .Molecular Structure Analysis
The molecular weight of 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde is 160.22 . Its IUPAC name is 1,2,3,4-tetrahydro-1-naphthalenecarbaldehyde . The InChI code for this compound is 1S/C11H12O/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7-8,10H,3,5-6H2 .Physical And Chemical Properties Analysis
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde is a liquid at room temperature . The storage temperature for this compound is -10°C .Scientific Research Applications
Intermediate for Organic Synthesis
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde can be used as an intermediate for organic synthesis . This means it can be used in the production of a wide range of organic compounds, which can have various applications in different fields such as pharmaceuticals, agrochemicals, and dyestuff .
Solvent
This compound can also be used as a solvent . Solvents are substances that can dissolve other substances, forming a solution. This property is crucial in many areas of science and industry, including chemistry, biology, and medicine.
Coal Liquefaction
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde is used in coal liquefaction . Coal liquefaction is a process that converts coal into liquid hydrocarbons: liquid fuels and petrochemicals.
Alternative to Turpentine in Paints and Waxes
It can be used as an alternative to turpentine in paints and waxes . Turpentine is a fluid obtained by the distillation of resin harvested from living trees, mainly pines. It is mainly used as a solvent and as a source of materials for organic synthesis.
Laboratory Synthesis of Dry HBr Gas
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde is also used for the laboratory synthesis of dry HBr gas . Hydrogen bromide (HBr) is a compound used in the production of bromides and as a reagent in the manufacture of pharmaceuticals.
Degradation Studies
This compound has been used in degradation studies by Corynebacterium sp. strain C125 . Understanding how this compound degrades can provide valuable information about its environmental impact and potential uses.
Mechanism of Action
Mode of Action
It’s likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and van der Waals forces .
Biochemical Pathways
Given its structural similarity to other naphthalene derivatives, it may be involved in pathways related to aromatic hydrocarbon metabolism .
Pharmacokinetics
Like other organic compounds, its bioavailability is likely influenced by factors such as its lipophilicity, molecular weight, and the presence of functional groups .
Result of Action
Given its structural similarity to other naphthalene derivatives, it may have similar effects, such as intercalation into dna or disruption of cell membrane integrity .
Action Environment
The action, efficacy, and stability of 1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde can be influenced by various environmental factors. These may include temperature, pH, and the presence of other chemicals. For instance, its stability may decrease at high temperatures or extreme pH values .
Safety and Hazards
properties
IUPAC Name |
1,2,3,4-tetrahydronaphthalene-1-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O/c12-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-2,4,7-8,10H,3,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXDOJLXKYNWBMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=CC=CC=C2C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90327157 |
Source
|
| Record name | 1,2,3,4-tetrahydronaphthalene-1-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90327157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,3,4-Tetrahydronaphthalene-1-carbaldehyde | |
CAS RN |
18278-24-5 |
Source
|
| Record name | 1,2,3,4-tetrahydronaphthalene-1-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90327157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,3,4-tetrahydronaphthalene-1-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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